molecular formula C10H15N3O B8709898 N-(5-Aminopyridin-2-yl)-2,2-dimethylpropanamide CAS No. 827585-99-9

N-(5-Aminopyridin-2-yl)-2,2-dimethylpropanamide

Cat. No.: B8709898
CAS No.: 827585-99-9
M. Wt: 193.25 g/mol
InChI Key: FNALDGVGTOAKGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-Aminopyridin-2-yl)-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

827585-99-9

Molecular Formula

C10H15N3O

Molecular Weight

193.25 g/mol

IUPAC Name

N-(5-aminopyridin-2-yl)-2,2-dimethylpropanamide

InChI

InChI=1S/C10H15N3O/c1-10(2,3)9(14)13-8-5-4-7(11)6-12-8/h4-6H,11H2,1-3H3,(H,12,13,14)

InChI Key

FNALDGVGTOAKGU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)NC1=NC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,2-dimethyl-N-(5-nitropyridin-2-yl)propanamide (300 mg, 1.34 mmol) from Step 1 of this example was dissolved with stirring in MeOH (4.5 ml). Palladium on carbon (10%, 75 mg) was added and the slurry degassed, placed under an atmosphere of hydrogen (3×) and stirred at RT for 30 minutes. The mixture was filtered through CELITE, the filter cake washed with EtOAc (3×100 ml), the filtrates combined and the volatiles removed in vacuum to give the titled compound.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
4.5 mL
Type
solvent
Reaction Step Two
Quantity
75 mg
Type
catalyst
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.